Cas no 646520-25-4 (1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide)

1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide structure
646520-25-4 structure
Product Name:1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide
CAS No:646520-25-4
MF:C13H22BrNO2
MW:304.223283290863
CID:419731
PubChem ID:71379244
Update Time:2025-04-19

1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide
    • 4-[4-(propylamino)butyl]benzene-1,2-diol,hydrobromide
    • 4-[4-(Propylamino)butyl]benzene-1,2-diol;hydrobromide
    • DTXSID10801823
    • 646520-25-4
    • 4-[4-(Propylamino)butyl]benzene-1,2-diol--hydrogen bromide (1/1)
    • Inchi: 1S/C13H21NO2.BrH/c1-2-8-14-9-4-3-5-11-6-7-12(15)13(16)10-11;/h6-7,10,14-16H,2-5,8-9H2,1H3;1H
    • InChI Key: HLRPMKYMBHSLRH-UHFFFAOYSA-N
    • SMILES: Br.OC1=C(C=CC(=C1)CCCCNCCC)O

Computed Properties

  • Exact Mass: 303.08346
  • Monoisotopic Mass: 303.08339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49

1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd